N-(4-methylphenyl)-2-[4-oxo-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-3-yl]acetamide

• Molecular Formula: C24H23N3O3S
• Molecular Weight: 433.5 g/mol
• IUPAC Name: N-(4-methylphenyl)-2-[4-oxo-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-3-yl]acetamide
• InChI: InChI=1S/C24H23N3O3S/c1-3-12-30-19-10-6-17(7-11-19)20-14-31-23-22(20)24(29)27(15-25-23)13-21(28)26-18-8-4-16(2)5-9-18/h4-11,14-15H,3,12-13H2,1-2H3,(H,26,28)
• InChI Key: KZOBYMOUCIQELH-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=C(C=C1)C2=CSC3=C2C(=O)N(C=N3)CC(=O)NC4=CC=C(C=C4)C

Description

N-(4-methylphenyl)-2-[4-oxo-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-3-yl]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(4-methylphenyl)-2-[4-oxo-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-3-yl]acetamide is still being studied. However, it has been found to inhibit the activity of certain enzymes and proteins that are involved in inflammation, cancer cell growth, and viral replication. The compound has also been found to modulate the immune system and regulate the expression of genes involved in various biological processes.
Biochemical and Physiological Effects:
N-(4-methylphenyl)-2-[4-oxo-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-3-yl]acetamide has been found to have several biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the activity of inflammatory enzymes and cytokines. The compound has also been found to induce apoptosis in cancer cells and inhibit the growth of tumor cells. In addition, it has been shown to have antiviral and antibacterial properties.

Advantages and Limitations for Lab Experiments

The advantages of using N-(4-methylphenyl)-2-[4-oxo-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-3-yl]acetamide in lab experiments include its potent biological activity, its ability to modulate the immune system, and its potential applications in various fields of scientific research. However, the limitations of using this compound in lab experiments include its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of N-(4-methylphenyl)-2-[4-oxo-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-3-yl]acetamide. One direction is to further explore its potential applications in the treatment of autoimmune diseases and neurological disorders. Another direction is to investigate its mechanism of action in greater detail. Additionally, research could be conducted to optimize the synthesis method and improve the compound's solubility in water. Finally, the compound could be tested in clinical trials to evaluate its safety and efficacy in humans.

Synthesis Methods

The synthesis of N-(4-methylphenyl)-2-[4-oxo-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-3-yl]acetamide involves the reaction of 4-methylphenylacetic acid with thionyl chloride to form 4-methylphenylacetyl chloride. The resulting product is then reacted with 4-propoxyphenylthiourea to yield N-(4-methylphenyl)-2-[4-oxo-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-3-yl]acetamide. This synthesis method has been optimized to produce high yields of the compound.

Scientific Research Applications

N-(4-methylphenyl)-2-[4-oxo-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-3-yl]acetamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit anti-inflammatory, anti-cancer, anti-viral, and anti-bacterial properties. The compound has also been studied for its potential use in the treatment of autoimmune diseases and neurological disorders.